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Compound of Interest

Tetrahydro-5-methylfuran-2-
Compound Name:
methanol

Cat. No.: B041840

Essential Safety and Handling Guide for
Tetrahydro-5-methylfuran-2-methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Tetrahydro-5-methylfuran-2-methanol (CAS No: 6126-49-4). Adherence to these procedures
is essential for ensuring laboratory safety and minimizing risks associated with this chemical.

Tetrahydro-5-methylfuran-2-methanol is a flammable liquid and vapor that is harmful if
swallowed and causes serious eye irritation.[1] It is imperative to handle this compound with
care, utilizing appropriate personal protective equipment and following established safety
protocols.

Hazard Identification and Physical Properties

A summary of the key hazard classifications and quantitative data for Tetrahydro-5-
methylfuran-2-methanol is provided in the table below. This information is critical for a
comprehensive risk assessment prior to handling the chemical.
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Property Value Source

Flammable Liguid (Category
3), Acute Toxicity, Oral

GHS Hazard Class ] [1]
(Category 4), Serious Eye

Irritation (Category 2)

Molecular Formula C6H1202 [2]
Molecular Weight 116.16 g/mol [1]
Boiling Point 497.9°C at 760 mmHg [2]
Flash Point 254.9°C [2]
Density 1.147 g/cm3 [2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical measures for mitigating exposure
risks. The following PPE is mandatory when handling Tetrahydro-5-methylfuran-2-methanol.

1. Eye and Face Protection:

» Requirement: Wear chemical safety goggles that comply with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

» Additional Protection: A face shield (minimum 8-inch) should be used in situations with a
higher risk of splashing.[4]

2. Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves tested according to EN 374.[5] Given
the chemical's properties, nitrile or neoprene gloves are generally recommended, but it is
crucial to consult the glove manufacturer's compatibility chart for specific breakthrough times.
Always inspect gloves for any signs of degradation or puncture before use.

» Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger
guantities or tasks with a higher risk of splashing, chemical-resistant coveralls are
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recommended.[6] Ensure clothing provides maximum skin coverage.[7]
3. Respiratory Protection:

o General Use: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation of vapors.[5][8]

o Specific Situations: If exposure limits are exceeded, or if irritation or other symptoms are
experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator must be
used.[3] The type of respirator will depend on the concentration of airborne contaminants.

The following diagram illustrates the logical workflow for selecting and using appropriate PPE.
Caption: Workflow for PPE Selection and Use.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Tetrahydro-5-methylfuran-2-methanol is crucial for safety.
The following protocol outlines the necessary steps.

Experimental Protocol: Safe Handling of Tetrahydro-5-methylfuran-2-methanol

e Preparation:

[¢]

Ensure a chemical fume hood is operational and the work area is clear of clutter.

[¢]

Verify that an emergency eyewash station and safety shower are accessible.

o

Assemble all necessary equipment and reagents before introducing the chemical.

o

Don the appropriate PPE as outlined in the section above.

e Handling:
o Dispense the chemical slowly and carefully to avoid splashing.
o Keep the container tightly closed when not in use.[8]

o Avoid contact with skin and eyes.[3] Do not breathe mist, vapors, or spray.[3]
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o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[4][5]

o Use non-sparking tools and take precautionary measures against static discharge.[5][9]

e Post-Handling:

o After use, ensure the container is securely sealed and stored in a cool, well-ventilated
place away from incompatible materials such as strong oxidizing agents, strong bases,
and strong acids.[4][8]

o Decontaminate all equipment that has come into contact with the chemical.
o Remove PPE carefully to avoid cross-contamination.
o Wash hands and any exposed skin thoroughly with soap and water after handling.[3]

Disposal Plan

Proper disposal of Tetrahydro-5-methylfuran-2-methanol and any contaminated materials is
essential to prevent environmental contamination and ensure regulatory compliance.

Protocol: Disposal of Tetrahydro-5-methylfuran-2-methanol
e Waste Collection:

o Collect waste Tetrahydro-5-methylfuran-2-methanol and any materials used for cleaning
up spills (e.g., absorbent pads, contaminated gloves) in a designated, properly labeled,
and sealed hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
e Spill Management:

o In the event of a spill, evacuate the area and ensure adequate ventilation.[4]

o Remove all sources of ignition.[4]

o Contain the spill using an inert absorbent material such as sand, silica gel, or a universal
binder.[3] Do not use combustible materials like sawdust.
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o Collect the absorbed material using non-sparking tools and place it in a suitable container
for disposal.[9]

e Final Disposal:

o Dispose of the hazardous waste container through an approved waste disposal plant.[3]
Adhere to all local, regional, and national regulations for hazardous waste disposal.

o Do not allow the product to enter drains or waterways.[4]

The following diagram illustrates the decision-making process for the disposal of Tetrahydro-5-
methylfuran-2-methanol.

Caption: Disposal Workflow for Tetrahydro-5-methylfuran-2-methanol.

By strictly following these guidelines, researchers can minimize the risks associated with
handling Tetrahydro-5-methylfuran-2-methanol, ensuring a safe and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Tetrahydro-
5-methylfuran-2-methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041840#personal-protective-equipment-for-handling-
tetrahydro-5-methylfuran-2-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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